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Compound of Interest

Compound Name: matrigel

Cat. No.: B1166635 Get Quote

For researchers, scientists, and drug development professionals, ensuring proper disposal of

laboratory materials is a critical component of safety and regulatory compliance. Matrigel, a
solubilized basement membrane preparation extracted from Engelbreth-Holm-Swarm (EHS)

mouse sarcoma, is a widely used tool in cell culture and tissue engineering. While Matrigel
itself is not classified as a hazardous substance, its disposal procedure is contingent on its use

and any potential contaminants.[1][2][3] This guide provides a comprehensive overview of the

proper disposal procedures for Matrigel, ensuring the safety of laboratory personnel and the

environment.

I. Understanding Matrigel Waste Classification
The primary determinant for the correct disposal of Matrigel is its classification as non-

hazardous, biohazardous, or chemical waste. This classification depends entirely on the

substances with which the Matrigel has come into contact.

Non-Hazardous Waste: Unused, expired, or leftover Matrigel that has not been in contact

with any biological agents or hazardous chemicals can be considered non-hazardous waste.

Biohazardous Waste: Matrigel that has been used for cell culture, particularly with human or

animal cells, primary tissues, or genetically modified organisms (GMOs), must be treated as

biohazardous waste. This is the most common scenario for Matrigel disposal in a research

setting.
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Chemical Waste: If Matrigel has been mixed with hazardous chemicals, such as certain

drugs, toxins, or staining agents like ethidium bromide, it must be disposed of as chemical

waste.[4]

II. Step-by-Step Disposal Procedures
Below are the recommended disposal protocols for each classification of Matrigel waste.

A. Disposal of Non-Hazardous Matrigel Waste

Solidify: Allow the liquid Matrigel to solidify at room temperature or in an incubator at 37°C.

[5][6]

Contain: Place the solidified Matrigel in a sealed, leak-proof container or bag.

Dispose: Dispose of the container with the regular laboratory solid waste, in accordance with

your institution's guidelines for non-hazardous waste.

B. Disposal of Biohazardous Matrigel Waste

Collect: Collect all Matrigel waste, including culture plates, tubes, and pipette tips, in a

designated biohazard bag or container. These containers must be clearly labeled with the

universal biohazard symbol.

Decontaminate/Autoclave: The collected biohazardous waste must be decontaminated,

typically by autoclaving.[7] Ensure the autoclave cycle is validated for the type and volume of

waste. Liquid waste containing Matrigel should be collected in a container suitable for

autoclaving.[7]

Dispose: After autoclaving, the decontaminated waste can usually be disposed of as regular

solid waste. However, confirm your institution's specific policies, as some may still require it

to be placed in designated medical or biohazardous waste streams.

C. Disposal of Chemical-Contaminated Matrigel Waste

Segregate: Do not mix Matrigel contaminated with different types of hazardous chemicals.[8]
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Contain: Place the contaminated Matrigel in a sealed, leak-proof container that is chemically

resistant to the contained substances.

Label: Clearly label the container with the words "Hazardous Waste" and list all chemical

constituents.

Dispose: Follow your institution's specific procedures for chemical waste disposal. This

typically involves collection by a certified hazardous waste disposal company. Do not pour

liquid chemical-contaminated Matrigel down the drain.[4][9]

III. Quantitative Data Summary
While specific quantitative data for Matrigel disposal is not available, the following table

summarizes key handling and storage parameters that are relevant to its lifecycle in the lab.

Parameter Value Notes

Storage Temperature
-20°C in a non-frost-free

freezer

Avoid repeated freeze-thaw

cycles by creating single-use

aliquots after the first thaw.[10]

[11]

Thawing Temperature 2°C to 8°C (on ice)
Thaw overnight in a

refrigerator.[10][11]

Gelling Temperature
Gels at temperatures above

10°C

Rapidly gels at temperatures

greater than 22°C.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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